Cas no 65686-86-4 (1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine)

• Product Name: 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine
• CAS No: 65686-86-4
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• MDL: MFCD07374548
• CID: 821444
• PubChem ID: 24693275
• Update Time: 2024-10-28

1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine
• Benzenemethanamine, 4-chloro-α-(trifluoromethyl)-
• (S)-2,2,2-TRIFLUORO-1-(4-CHLORO-PHENYL)-ETHYLAMINE
• AB39762
• AK-50013
• ANW-44396
• CTK8B4229
• SureCN1695954
• 1-(4-CHLORO-PHENYL)-2,2,2-TRIFLUORO-ETHYLAMINE
• N12536
• BS-24848
• SCHEMBL1695954
• 1-(4-chlorophenyl)-2,2,2-trifluoroethan-1-amine
• EN300-146441
• AKOS000169894
• AMY7058
• FT-0751525
• AKOS016842779
• DTXSID40640767
• 1-(4-chlorophenyl)-2,2,2-trifluoro-ethanamine
• AB39767
• MFCD07374548
• 65686-86-4
• 2,2,2-TRIFLUORO-1-(4-CHLORO-PHENYL)-ETHYLAMINE
• 4-Chloro-alpha-(trifluoromethyl)benzenemethanamine
• AB39764
• DB-028810

• MDL： MFCD07374548
• Inchi： 1S/C8H7ClF3N/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7H,13H2
• InChI Key： ZGFGADXCVWZZHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(F)(F)F)N

Computed Properties

• Exact Mass: 209.02201
• Monoisotopic Mass: 209.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 238.3±40.0 °C at 760 mmHg
• Flash Point: 97.9±27.3 °C
• PSA: 26.02
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(4-Chlorophenyl)-2,2,2-trifluoroethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes